![molecular formula C15H9ClF6N2O B2573321 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[3-(trifluoromethyl)phenyl]acetamide CAS No. 338407-32-2](/img/structure/B2573321.png)
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[3-(trifluoromethyl)phenyl]acetamide
Description
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C15H9ClF6N2O and its molecular weight is 382.69. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Design and Antitubercular Agents
Trifluoromethyl substituents, such as those mentioned in the compound, are critical in the design of pharmacological agents due to their ability to modulate pharmacodynamic and pharmacokinetic behavior. Specifically, the incorporation of trifluoromethyl groups into antitubercular agents has shown potential in improving potency and drug-likeness, suggesting a promising avenue for developing more effective antitubercular therapies (Thomas, 1969).
Chemical Synthesis and Drug Development
Compounds with structural similarities to the specified chemical are utilized in the synthesis of complex pharmaceuticals. For example, the development and synthesis of p38α MAP kinase inhibitors, which are crucial in managing inflammatory diseases, demonstrate the role of such compounds in enhancing selectivity and potency through the strategic placement of pyridine and imidazole scaffolds (Scior et al., 2011).
Environmental and Toxicological Studies
The impact of organofluorines and their derivatives on the environment and biology is a significant area of study. For example, the review on the toxicity and degradation of acetamide and formamide derivatives, including their mono and dimethyl derivatives, highlights the ongoing need to understand the biological consequences of exposure to such compounds, further emphasizing the necessity for comprehensive toxicological assessments (Kennedy, 2001).
properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClF6N2O/c16-10-5-9(15(20,21)22)6-24-12(10)11(13(23)25)7-2-1-3-8(4-7)14(17,18)19/h1-6,11H,(H2,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTTWJDOKZLXWIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClF6N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-[3-(trifluoromethyl)phenyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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